Cas no 1704635-61-9 (3-methanesulfonyl-8-2-(trifluoromethyl)benzenesulfonyl-8-azabicyclo3.2.1octane)

• Product Name: 3-methanesulfonyl-8-2-(trifluoromethyl)benzenesulfonyl-8-azabicyclo3.2.1octane
• CAS No: 1704635-61-9
• MF: C₁₅H₁₈F₃NO₄S₂
• MW: 397.432932376862
• CID: 6378190
• PubChem ID: 90591284
• Update Time: 2025-05-19

3-methanesulfonyl-8-2-(trifluoromethyl)benzenesulfonyl-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-8-2-(trifluoromethyl)benzenesulfonyl-8-azabicyclo3.2.1octane
• 3-methylsulfonyl-8-[2-(trifluoromethyl)phenyl]sulfonyl-8-azabicyclo[3.2.1]octane
• (1R,5S)-3-(methylsulfonyl)-8-((2-(trifluoromethyl)phenyl)sulfonyl)-8-azabicyclo[3.2.1]octane
• 3-methanesulfonyl-8-[2-(trifluoromethyl)benzenesulfonyl]-8-azabicyclo[3.2.1]octane
• F6441-4781
• AKOS024883797
• CHEMBL4942506
• 1704635-61-9

• Inchi： 1S/C15H18F3NO4S2/c1-24(20,21)12-8-10-6-7-11(9-12)19(10)25(22,23)14-5-3-2-4-13(14)15(16,17)18/h2-5,10-12H,6-9H2,1H3
• InChI Key： BHYBGFKSIKGJQQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(F)(F)F)(N1C2CCC1CC(C2)S(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 397.06293489g/mol
• Monoisotopic Mass: 397.06293489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-methanesulfonyl-8-2-(trifluoromethyl)benzenesulfonyl-8-azabicyclo3.2.1octane

Comprehensive Overview of 3-Methanesulfonyl-8-2-(Trifluoromethyl)Benzenesulfonyl-8-Azabicyclo[3.2.1]Octane (CAS No. 1704635-61-9)

The compound 3-methanesulfonyl-8-2-(trifluoromethyl)benzenesulfonyl-8-azabicyclo[3.2.1]octane (CAS No. 1704635-61-9) is a structurally complex and pharmacologically significant molecule. Its unique azabicyclo[3.2.1]octane core, combined with methanesulfonyl and trifluoromethylbenzenesulfonyl functional groups, makes it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly focusing on such sulfonyl-containing compounds due to their potential applications in targeting specific enzymes and receptors.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in this molecule aligns with current trends in pharmaceutical research, where fluorine substitution is leveraged to improve drug-like properties. Additionally, the azabicyclo[3.2.1]octane scaffold is known for its conformational rigidity, which can enhance binding affinity to biological targets, making this compound a promising candidate for further study.

From a synthetic perspective, the preparation of 3-methanesulfonyl-8-2-(trifluoromethyl)benzenesulfonyl-8-azabicyclo[3.2.1]octane involves multi-step organic transformations, including sulfonylation and cyclization reactions. The methanesulfonyl and benzenesulfonyl groups are introduced to modulate the compound's solubility and reactivity, which are critical for its potential applications. Advanced analytical techniques such as NMR, HPLC, and mass spectrometry are employed to characterize its purity and structural integrity.

The pharmacological potential of this compound is underscored by its structural similarity to other sulfonamide-based drugs, which are widely used in therapeutics. For instance, sulfonamides are known for their antibacterial, antiviral, and anti-inflammatory properties. While the specific biological activity of CAS No. 1704635-61-9 is still under investigation, its design suggests possible interactions with G-protein-coupled receptors (GPCRs) or ion channels, which are hot topics in current drug development.

In the context of AI-driven drug discovery, compounds like 3-methanesulfonyl-8-2-(trifluoromethyl)benzenesulfonyl-8-azabicyclo[3.2.1]octane are often screened using computational models to predict their binding affinities and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. This approach accelerates the identification of lead compounds, reducing the time and cost associated with traditional methods. The integration of machine learning and cheminformatics tools has further enhanced the exploration of such molecules.

Environmental and regulatory considerations are also paramount when working with specialized chemicals. While 1704635-61-9 is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure safety. Researchers and manufacturers are increasingly adopting green chemistry principles to minimize waste and improve sustainability in synthetic processes.

In summary, 3-methanesulfonyl-8-2-(trifluoromethyl)benzenesulfonyl-8-azabicyclo[3.2.1]octane represents a fascinating intersection of organic chemistry and drug discovery. Its structural features, combined with the growing interest in fluorinated and sulfonylated compounds, position it as a valuable subject for future research. As the pharmaceutical industry continues to evolve, molecules like this will play a pivotal role in addressing unmet medical needs and advancing therapeutic innovation.